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Compound of Interest

Compound Name: Propyl 3-chloropropionate

Cat. No.: B15349221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propyl 3-chloropropionate is a chemical compound with the formula C₆H₁₁ClO₂. It belongs to

the family of esters, specifically the propyl ester of 3-chloropropionic acid. This document

provides a detailed guide to its core physical properties, methodologies for their determination,

and a protocol for its synthesis. The information presented is intended to support research and

development activities where this compound may be utilized as a solvent, an intermediate in

organic synthesis, or in other specialized applications.

Core Physical Properties
The physical characteristics of a compound are critical for its handling, application, and process

design. The following table summarizes the key physical properties of propyl 3-
chloropropionate.
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Property Value Source

Molecular Formula C₆H₁₁ClO₂ [1][2]

Molecular Weight 150.601 g/mol [2]

CAS Number 62108-66-1 [1][2]

LogP 1.95 [2]

Boiling Point Not available

Melting Point Not available

Density Not available

Refractive Index Not available

Solubility

Insoluble in water; Soluble in

organic solvents like acetone

and methylated spirits.

[3]

Note: Experimentally determined values for boiling point, melting point, density, and refractive

index are not readily available in the cited search results. The solubility information is based on

the general properties of similar esters.

Experimental Protocols
Detailed experimental procedures are essential for the accurate determination of physical

properties and for the synthesis of chemical compounds. The following sections outline

standardized laboratory methods.

Synthesis of Propyl 3-Chloropropionate
The synthesis of propyl 3-chloropropionate can be achieved via Fischer esterification of 3-

chloropropionic acid with propan-1-ol, using a strong acid catalyst.

Materials:

3-Chloropropionic acid
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Propan-1-ol

Concentrated sulfuric acid (catalyst)

5% aqueous sodium bicarbonate solution

Saturated aqueous sodium chloride solution (brine)

Anhydrous magnesium sulfate

Organic solvent (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 3-

chloropropionic acid and an excess of propan-1-ol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for a period of 60 to 90 minutes.

After cooling to room temperature, transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with cold water, 5% aqueous sodium bicarbonate

solution (to neutralize the acid catalyst and unreacted carboxylic acid), and finally with brine.

[4]

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent under reduced pressure to yield

crude propyl 3-chloropropionate.

Purify the ester by fractional distillation.
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3-Chloropropionic Acid +
Propan-1-ol +

H₂SO₄ (catalyst)

Reflux
(60-90 min)

Work-up:
1. Water Wash

2. NaHCO₃ Wash
3. Brine Wash

Dry with
anhydrous MgSO₄

Fractional
Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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